8-Bromo-6-chloro-2H-chromen-2-one

• CAS RN: 188813-16-3
• Molecular Formula: C9H4BrClO2
• Molecular Weight: 259.48 g/mol
• IUPAC Name: 8-bromo-6-chlorochromen-2-one
• InChI: InChI=1S/C9H4BrClO2/c10-7-4-6(11)3-5-1-2-8(12)13-9(5)7/h1-4H
• InChI Key: SKHMMUFWOTWUKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)OC2=C(C=C(C=C21)Cl)Br

Description

8-Bromo-6-chloro-2H-chromen-2-one is a useful research compound. Its molecular formula is C9H4BrClO2 and its molecular weight is 259.48 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl (2E)-3-(3-bromo-5-chloro-2-hydroxyphenyl)-2-propenoate (1.45 g; 5.0 mmol) in decalin (5 mL) was heated in a sand bath at 200° C. for 48 h. The reaction was then cooled to RT and hexanes (10 mL) was added. The solid was collected by suction filtration and washed with hexanes. Drying under high vacuum gave the title compound (1.2 g, 95%) as a tan solid: 1H NMR (400 MHz, DMSO-d6) δ 7.78 (s, 1H), 7.63 (d, J=9.6 Hz, 1H)), 7.46 (s, 1H), 6.52 (d, J=9.6 Hz, 1H); MS (ES) m/e 259, 261 (M+H)+.